Cas no 28900-95-0 (1,2-Propanediol,3-(octadecylamino)-)
28900-95-0 structure
Product Name:1,2-Propanediol,3-(octadecylamino)-
CAS No:28900-95-0
MF:C21H45NO2
MW:343.587507009506
CID:274174
PubChem ID:120088
Update Time:2025-04-19
1,2-Propanediol,3-(octadecylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-(octadecylamino)-
- 3-(octadecylamino)propane-1,2-diol
- 1,2-Propanediol,3-(octadecylamino)
- 3-(Octadecylamino)-1,2-dihydroxypropane
- 3-(Octadecylamino)-1,2-propanediol
- EINECS 249-297-0
- N-(2,3-Dihydroxypropyl)-N-octadecylamine
- 3-(Stearylamino)-1,2-propanediol
- N-(2,3-dihydroxypropyl)-octadecylamine
- SCHEMBL6924948
- DTXSID30951531
- 28900-95-0
- ULIKETKXKSFNTL-UHFFFAOYSA-N
- 3-Octadecylamino-1,2-Dihydroxy-Propane
- NS00051104
-
- Inchi: 1S/C21H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-21(24)20-23/h21-24H,2-20H2,1H3
- InChI Key: ULIKETKXKSFNTL-UHFFFAOYSA-N
- SMILES: OC(CO)CNCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 343.34500
- Monoisotopic Mass: 343.34503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 20
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5
- XLogP3: 7.3
Experimental Properties
- Density: 0.905
- Boiling Point: 476.4°Cat760mmHg
- Flash Point: 43.9°C
- Refractive Index: 1.47
- PSA: 52.49000
- LogP: 5.58160
1,2-Propanediol,3-(octadecylamino)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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